Cas no 689159-61-3 (1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-)
689159-61-3 structure
Product Name:1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-
CAS No:689159-61-3
MF:C11H15N3O
MW:205.256302118301
CID:1735642
Update Time:2024-11-27
1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-
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- Inchi: 1S/C11H15N3O/c1-9-3-4-10(2)14(9)11-5-6-13(12-11)7-8-15/h3-6,15H,7-8H2,1-2H3
- InChI Key: QVARIMPFRBSBIX-UHFFFAOYSA-N
- SMILES: N1(CCO)C=CC(N2C(C)=CC=C2C)=N1
Computed Properties
- Exact Mass: 205.12165
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 385.3±37.0 °C(Predicted)
- PSA: 42.98
- pka: 14.28±0.10(Predicted)
1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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